Cas no 1551418-99-5 (8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4H-1,4-benzoxazin-3-one)

8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4H-1,4-benzoxazin-3-one structure
1551418-99-5 structure
Product Name:8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4H-1,4-benzoxazin-3-one
CAS No:1551418-99-5
MF:C14H18BNO4
MW:275.108024120331
MDL:MFCD30290233
CID:4609500
PubChem ID:121596153
Update Time:2024-11-04

8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4H-1,4-benzoxazin-3-one Chemical and Physical Properties

Names and Identifiers

    • 3-Oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-8-boronic Acid Pinacol Ester
    • 8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-benzo[b][1,4]oxazin-3(4H)-one
    • 2H-1,4-Benzoxazin-3(4H)-one, 8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4H-1,4-benzoxazin-3-one
    • 8-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,4-benzoxazin-3(4h)-one
    • EN300-6482346
    • CS-0369237
    • Z2718931405
    • 3-Oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-8-boronicAcidPinacolEster
    • 1551418-99-5
    • AC4517
    • MFCD30290233
    • 8-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-2H-1,4-benzoxazin-3-one
    • SY130724
    • BMC41899
    • DB-156730
    • MDL: MFCD30290233
    • Inchi: 1S/C14H18BNO4/c1-13(2)14(3,4)20-15(19-13)9-6-5-7-10-12(9)18-8-11(17)16-10/h5-7H,8H2,1-4H3,(H,16,17)
    • InChI Key: GIYGTMCBAFSBRI-UHFFFAOYSA-N
    • SMILES: O1C2=C(B3OC(C)(C)C(C)(C)O3)C=CC=C2NC(=O)C1

Computed Properties

  • Exact Mass: 275.1328882g/mol
  • Monoisotopic Mass: 275.1328882g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 396
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56.8Ų

8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4H-1,4-benzoxazin-3-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D777505-1g
3-Oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-8-boronic Acid Pinacol Ester
1551418-99-5 95%
1g
$650 2024-07-20
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB97169-100MG
8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4H-1,4-benzoxazin-3-one
1551418-99-5 95%
100MG
¥ 884.00 2023-03-15
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB97169-250MG
8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4H-1,4-benzoxazin-3-one
1551418-99-5 95%
250MG
¥ 1,412.00 2023-03-15
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB97169-500MG
8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4H-1,4-benzoxazin-3-one
1551418-99-5 95%
500MG
¥ 2,349.00 2023-03-15
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB97169-1G
8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4H-1,4-benzoxazin-3-one
1551418-99-5 95%
1g
¥ 3,517.00 2023-03-15
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB97169-5G
8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4H-1,4-benzoxazin-3-one
1551418-99-5 95%
5g
¥ 10,553.00 2023-03-15
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB97169-10G
8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4H-1,4-benzoxazin-3-one
1551418-99-5 95%
10g
¥ 17,589.00 2023-03-15
Enamine
EN300-6482346-0.05g
8-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-2H-1,4-benzoxazin-3-one
1551418-99-5 95%
0.05g
$175.0 2023-07-09
Enamine
EN300-6482346-0.1g
8-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-2H-1,4-benzoxazin-3-one
1551418-99-5 95%
0.1g
$260.0 2023-07-09
Enamine
EN300-6482346-0.25g
8-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-2H-1,4-benzoxazin-3-one
1551418-99-5 95%
0.25g
$372.0 2023-07-09
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.